3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide

• IUPAC Name: 3,4-dichloro-N-(4,6-dimethylpyrimidin-2-yl)benzamide
• InChI: InChI=1S/C13H11Cl2N3O/c1-7-5-8(2)17-13(16-7)18-12(19)9-3-4-10(14)11(15)6-9/h3-6H,1-2H3,(H,16,17,18,19)
• InChI Key: PYPKPESXAFIXLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)C2=CC(=C(C=C2)Cl)Cl)C
• Molecular Formula: C13H11Cl2N3O
• Molecular Weight: 296.15 g/mol

Description

3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide, also known as DCPTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of drug discovery. DCPTB is a small molecule inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide acts as a competitive inhibitor of CK2 by binding to the ATP-binding site of the enzyme. CK2 is involved in the phosphorylation of various proteins, and inhibition of its activity by 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide can disrupt cellular signaling pathways and induce apoptosis in cancer cells. Additionally, CK2 has been shown to phosphorylate tau protein, which is implicated in the pathogenesis of Alzheimer's disease. 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide has been shown to reduce tau phosphorylation and protect against neurotoxicity in animal models.
Biochemical and physiological effects:
3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide has been shown to have a potent inhibitory effect on CK2 activity, both in vitro and in vivo. In cancer cells, 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide has been shown to induce apoptosis and inhibit tumor growth. In animal models, 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide has been shown to protect against neurotoxicity and reduce tau phosphorylation. However, the exact biochemical and physiological effects of 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide are still being studied and may vary depending on the specific cell type and disease model.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide has several advantages as a research tool, including its small size, specificity for CK2, and ability to penetrate cell membranes. However, there are also some limitations to its use in lab experiments. 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide is a relatively new compound, and its long-term effects on cells and organisms are not yet fully understood. Additionally, the optimal dosage and administration route for 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide may vary depending on the specific application and disease model.

Future Directions

There are several potential future directions for research on 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide. One area of interest is the development of 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide analogs with improved potency and selectivity for CK2. Another area of interest is the investigation of 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide's effects on other cellular processes and signaling pathways. Additionally, the potential therapeutic applications of 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide in other diseases, such as inflammatory disorders and viral infections, are also being explored. Overall, 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide is a promising research tool with potential applications in a wide range of scientific fields.

Synthesis Methods

3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide can be synthesized using a multi-step process that involves the reaction of 3,4-dichlorobenzoic acid with 4,6-dimethyl-2-amino-pyrimidine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with a chlorinating agent, such as thionyl chloride, to yield 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide.

Scientific Research Applications

3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide has been extensively studied for its potential applications in drug discovery, particularly in the treatment of cancer and neurodegenerative diseases. CK2 is overexpressed in many types of cancer and has been implicated in tumor growth and survival. 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide has been shown to inhibit CK2 activity and induce apoptosis in cancer cells, making it a promising candidate for cancer therapy. Additionally, CK2 has been linked to the pathogenesis of neurodegenerative diseases, such as Alzheimer's and Parkinson's, and 3,4-dichloro-N-(4,6-dimethyl-2-pyrimidinyl)benzamide has been shown to protect against neurotoxicity in animal models.